Bulleyaconitine A
Bulleyaconitine A
Brand Name:
Vulcanchem
CAS No.:
107668-79-1
VCID:
VC0190706
InChI:
InChI=1S/C35H49NO9/c1-8-36-17-32(18-40-3)14-13-23(42-5)35-22-15-33(39)24(43-6)16-34(45-19(2)37,27(31(35)36)29(44-7)30(32)35)25(22)26(33)28(38)20-9-11-21(41-4)12-10-20/h9-12,22-27,29-31,39H,8,13-18H2,1-7H3/t22-,23+,24+,25-,26+,27-,29+,30-,31?,32+,33+,34-,35+/m1/s1
SMILES:
CCN1CC2(CCC(C34C2C(C(C31)C5(CC(C6(CC4C5C6C(=O)C7=CC=C(C=C7)OC)O)OC)OC(=O)C)OC)OC)COC
Molecular Formula:
C35H49NO9
Molecular Weight:
627.76
Bulleyaconitine A
CAS No.: 107668-79-1
Natural Products
VCID: VC0190706
Molecular Formula: C35H49NO9
Molecular Weight: 627.76
| CAS No. | 107668-79-1 |
|---|---|
| Product Name | Bulleyaconitine A |
| Molecular Formula | C35H49NO9 |
| Molecular Weight | 627.76 |
| IUPAC Name | [(1S,2R,3R,4R,5R,6S,8R,9S,13S,16S,17R,18R)-11-ethyl-5-hydroxy-6,16,18-trimethoxy-4-(4-methoxybenzoyl)-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-8-yl] acetate |
| Standard InChI | InChI=1S/C35H49NO9/c1-8-36-17-32(18-40-3)14-13-23(42-5)35-22-15-33(39)24(43-6)16-34(45-19(2)37,27(31(35)36)29(44-7)30(32)35)25(22)26(33)28(38)20-9-11-21(41-4)12-10-20/h9-12,22-27,29-31,39H,8,13-18H2,1-7H3/t22-,23+,24+,25-,26+,27-,29+,30-,31?,32+,33+,34-,35+/m1/s1 |
| SMILES | CCN1CC2(CCC(C34C2C(C(C31)C5(CC(C6(CC4C5C6C(=O)C7=CC=C(C=C7)OC)O)OC)OC(=O)C)OC)OC)COC |
| PubChem Compound | 24721310 |
| Last Modified | Nov 11 2021 |
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